2-Bromo-5-fluoro-3-nitropyridine
Overview
Description
“2-Bromo-5-fluoro-3-nitropyridine” is a useful research chemical compound used in the preparation of bicyclic and tricyclic compounds as KAT II inhibitors for treating cognitive and other disorders . It is used as a pharmaceutical intermediate .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “2-Bromo-5-fluoro-3-nitropyridine”, has been extensively studied . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented . The synthesis method comprises steps of nitrifying in a system of nitric acid/sulfuric acid by using m-fluorobenzotrifluoride to obtain 5-fluoro-2-nitrobenzotrifluoride; reducing in a catalytic hydrogenation system of raney nickel to obtain 5-fluoro-2-aminotrifluorotoluene; and finally synthesizing a target compound, 2-bromo-5-fluorobenzotrifluoride, though diazotization and bromination methods of cuprous bromide, hydrobromic acid, and sodium nitrate at high yield and high purity .Molecular Structure Analysis
The molecular formula of “2-Bromo-5-fluoro-3-nitropyridine” is C5H2BrFN2O2 . The molecular weight is 220.99 g/mol . The InChI key is XJFDIIHIXNIWQH-UHFFFAOYSA-N .Chemical Reactions Analysis
The reaction of pyridine and substituted pyridines with N2O5 in an organic solvent gives the N-nitropyridinium ion . When this is reacted with SO2/HSO3– in water, 3-nitropyridine is obtained . “2-Bromo-5-fluoro-3-nitropyridine” can undergo palladium-catalyzed homo-coupling reaction to give the corresponding biaryl .Physical And Chemical Properties Analysis
“2-Bromo-5-fluoro-3-nitropyridine” is slightly soluble in water . It should be stored away from oxidizing agents, in a cool, dry, and well-ventilated condition .Scientific Research Applications
Pharmaceutical Intermediate
“2-Bromo-5-fluoro-3-nitropyridine” is used as a pharmaceutical intermediate . This means it is used in the production of various pharmaceutical drugs. The specific drugs it contributes to are not mentioned, but as an intermediate, it plays a crucial role in the synthesis of these drugs.
Synthesis of Fluorinated Pyridines
Fluorinated pyridines are a class of compounds that have interesting and unusual physical, chemical, and biological properties . “2-Bromo-5-fluoro-3-nitropyridine” can be used in the synthesis of these fluorinated pyridines . These compounds have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .
Preparation of Boc-Protected Biaryls
“2-Bromo-5-fluoro-3-nitropyridine” has been used in the preparation of boc-protected (piperazin-1-ylmethyl)biaryls . This is achieved via a microwave-mediated Suzuki-Miyaura coupling with (boc-piperazin-1-ylmethyl)phenylboronic acid pinacol esters .
Synthesis of 2-Pyridyl Analogs
“2-Bromo-5-fluoro-3-nitropyridine” has also been used in the synthesis of 2-pyridyl analogs . These analogs can have various applications in different fields of chemistry.
Synthesis of F18 Substituted Pyridines
“2-Bromo-5-fluoro-3-nitropyridine” can be used in the synthesis of F18 substituted pyridines . These compounds present a special interest as potential imaging agents for various biological applications .
Agricultural Applications
The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties . “2-Bromo-5-fluoro-3-nitropyridine”, being a fluorinated compound, can potentially be used in the development of such agricultural products .
Safety and Hazards
This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Relevant Papers The synthesis and reactions of nitropyridines, including “2-Bromo-5-fluoro-3-nitropyridine”, have been discussed in several papers . These papers provide valuable insights into the synthesis methods, chemical reactions, and potential applications of “2-Bromo-5-fluoro-3-nitropyridine”.
Mechanism of Action
Target of Action
2-Bromo-5-fluoro-3-nitropyridine is a chemical compound that is primarily used as a pharmaceutical intermediate
Mode of Action
The mode of action of 2-Bromo-5-fluoro-3-nitropyridine is largely dependent on the specific pharmaceutical compound it’s used to produce. As an intermediate, it can undergo various chemical reactions to form different compounds. For instance, it can undergo palladium-catalyzed homo-coupling reaction to give the corresponding biaryl . The resulting compound can then interact with its targets in a specific manner, leading to various biological effects.
Biochemical Pathways
The biochemical pathways affected by 2-Bromo-5-fluoro-3-nitropyridine are also dependent on the specific pharmaceutical compound it’s used to synthesize. The compound itself doesn’t directly participate in any known biochemical pathways. It’s used in the synthesis of fluoropyridines, which are known for their interesting and unusual physical, chemical, and biological properties .
Action Environment
The action of 2-Bromo-5-fluoro-3-nitropyridine is influenced by various environmental factors. For instance, it’s slightly soluble in water , which can affect its bioavailability and efficacy. Additionally, it should be stored away from oxidizing agents and in a cool, dry, and well-ventilated condition to maintain its stability .
properties
IUPAC Name |
2-bromo-5-fluoro-3-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2BrFN2O2/c6-5-4(9(10)11)1-3(7)2-8-5/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJFDIIHIXNIWQH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1[N+](=O)[O-])Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2BrFN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00609830 |
Source
|
| Record name | 2-Bromo-5-fluoro-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00609830 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-fluoro-3-nitropyridine | |
CAS RN |
652160-72-0 |
Source
|
| Record name | 2-Bromo-5-fluoro-3-nitropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00609830 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-5-fluoro-3-nitropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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